Cas no 921927-99-3 (4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester
• CAS No: 921927-99-3
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 742993
• PubChem ID: 53486132
• Update Time: 2025-07-23

4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester
• methyl 2-(dimethoxymethyl)-1,3-thiazole-4-carboxylate
• BP-20365
• SCHEMBL22120789
• 921927-99-3
• DTXSID50704864
• methyl 2-(dimethoxymethyl)thiazole-4-carboxylate

• Inchi： 1S/C8H11NO4S/c1-11-7(10)5-4-14-6(9-5)8(12-2)13-3/h4,8H,1-3H3
• InChI Key： XLOVIYHHLAAFFF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C(OC)OC

Computed Properties

• Exact Mass: 217.04087901g/mol
• Monoisotopic Mass: 217.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 265.4±35.0 °C at 760 mmHg
• Flash Point: 114.3±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester

Recent Advances in the Study of 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester (CAS: 921927-99-3)

The compound 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester (CAS: 921927-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative is recognized for its potential applications in drug discovery and development, particularly due to its unique structural features and biological activity. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of focus has been the synthesis and optimization of 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of biological activity, recent findings suggest that this compound exhibits notable inhibitory effects on specific enzymatic pathways. For instance, studies have demonstrated its potential as a modulator of kinase activity, which could have implications for treating diseases such as cancer and inflammatory disorders. The compound's ability to interact with key protein targets has been elucidated through molecular docking studies and in vitro assays, providing insights into its mechanism of action.

Furthermore, preclinical evaluations have highlighted the pharmacokinetic and pharmacodynamic properties of 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester. These studies have assessed its bioavailability, metabolic stability, and toxicity profile, which are essential for determining its suitability as a drug candidate. Early results indicate favorable absorption and distribution characteristics, although further optimization may be required to enhance its therapeutic index.

The therapeutic potential of this compound extends beyond its immediate applications. Researchers are exploring its use in combination therapies, where it may synergize with existing drugs to improve efficacy or reduce resistance. Additionally, its structural versatility makes it a valuable scaffold for the design of new analogs with enhanced biological activity and reduced side effects.

In conclusion, 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester (CAS: 921927-99-3) represents a promising avenue for drug discovery and development. Ongoing research aims to further elucidate its biological mechanisms, optimize its pharmacological properties, and explore its therapeutic applications. The compound's unique features and potential benefits underscore its importance in the evolving landscape of chemical biology and pharmaceutical sciences.